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Compound of Interest

Compound Name: Vibunazole

Cat. No.: B10801148 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of

vibunazole stock solutions for research and developmental purposes. Vibunazole (also known

as BAY N7133) is a triazole antifungal agent. Adherence to these guidelines is crucial for

ensuring the stability, and reliable performance of vibunazole in experimental settings.

Physicochemical and Solubility Data
Vibunazole is a white to off-white solid.[1] Proper solubilization and storage are critical for

maintaining its chemical integrity and biological activity. The following tables summarize the key

physicochemical properties and solubility of vibunazole.

Table 1: Physicochemical Properties of Vibunazole[1]

Property Value

CAS Number 80456-55-9

Molecular Formula C₁₅H₂₀ClN₃O₂

Molecular Weight 309.79 g/mol

Appearance White to off-white solid

Table 2: Solubility of Vibunazole[1]
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Solvent Solubility Notes

DMSO 100 mg/mL (322.80 mM)

Ultrasonic treatment may be

needed. Hygroscopic DMSO

can affect solubility; use newly

opened solvent.

Experimental Protocols
Preparation of a 100 mM Vibunazole Stock Solution in
DMSO
This protocol describes the preparation of a 100 mM stock solution of vibunazole in dimethyl

sulfoxide (DMSO).

Materials:

Vibunazole powder (CAS 80456-55-9)

Anhydrous, high-purity DMSO

Sterile, conical-bottom polypropylene or glass vials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath (optional)

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparation: Allow the vibunazole powder vial to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of vibunazole powder in a sterile vial. For

example, to prepare 1 mL of a 100 mM stock solution, weigh out 30.98 mg of vibunazole.
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Solvent Addition: Add the calculated volume of DMSO to the vial containing the vibunazole
powder. For a 100 mM solution with 30.98 mg of vibunazole, add 1 mL of DMSO.

Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely

dissolved. If necessary, use an ultrasonic bath to aid dissolution.[1]

Sterilization (Optional): If required for the experimental application, the stock solution can be

filter-sterilized using a 0.22 µm syringe filter compatible with DMSO.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes.[1]

Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and

date of preparation.

Storage and Stability
Proper storage is essential to maintain the stability of vibunazole stock solutions.

Table 3: Storage Conditions for Vibunazole[1]

Form
Storage
Temperature

Duration Notes

Solid Powder 4°C Protect from light

Stock Solution in

DMSO
-20°C 1 month Protect from light

-80°C 6 months Protect from light

Key Recommendations:

Light Protection: Vibunazole solutions should be protected from light during storage.[1] Use

amber vials or wrap clear vials in aluminum foil.

Avoid Freeze-Thaw Cycles: Repeated freezing and thawing can degrade the compound.

Aliquoting into single-use volumes is highly recommended.[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b10801148?utm_src=pdf-body
https://www.benchchem.com/product/b10801148?utm_src=pdf-body
https://www.medchemexpress.com/Vibunazole.html
https://www.medchemexpress.com/Vibunazole.html
https://www.benchchem.com/product/b10801148?utm_src=pdf-body
https://www.benchchem.com/product/b10801148?utm_src=pdf-body
https://www.medchemexpress.com/Vibunazole.html
https://www.benchchem.com/product/b10801148?utm_src=pdf-body
https://www.medchemexpress.com/Vibunazole.html
https://www.medchemexpress.com/Vibunazole.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10801148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hygroscopic Nature of DMSO: DMSO is hygroscopic and can absorb moisture from the air,

which may impact the solubility and stability of vibunazole. Use anhydrous DMSO and keep

vials tightly sealed.[1]

Visualizations
The following diagrams illustrate the workflow for preparing a vibunazole stock solution and a

decision-making process for solvent selection.
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Vibunazole Stock Solution Preparation Workflow

Start

Weigh Vibunazole Powder

Add Anhydrous DMSO

Vortex / Sonicate to Dissolve

Filter Sterilize (Optional)

Aliquot into Single-Use Vials

Yes/No

Store at -20°C or -80°C (Protect from Light)

End

Click to download full resolution via product page

Caption: Workflow for the preparation of a vibunazole stock solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b10801148?utm_src=pdf-body-img
https://www.benchchem.com/product/b10801148?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10801148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Selection for Vibunazole

Start: Need to Prepare Vibunazole Solution

In Vitro Experiment?

Use DMSO (up to 100 mg/mL)

Yes

In Vivo Experiment?

No

Consider co-solvent formulations:
- 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline

- 10% DMSO + 90% (20% SBE-β-CD in Saline)
- 10% DMSO + 90% Corn Oil

Yes

Click to download full resolution via product page

Caption: Decision tree for selecting a suitable solvent system for vibunazole.

Mechanism of Action
Vibunazole is a triazole antifungal agent.[1] Like other azole antifungals, its mechanism of

action is the inhibition of sterol 14α-demethylase, a key enzyme in the ergosterol biosynthesis

pathway in fungi. Ergosterol is an essential component of the fungal cell membrane. By

inhibiting its synthesis, vibunazole disrupts membrane integrity, leading to the inhibition of

fungal growth and cell death.
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Vibunazole Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Vibunazole Stock Solution: Preparation and Storage
Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10801148#vibunazole-stock-solution-preparation-
and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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